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Compound of Interest

Compound Name: NCO3

Cat. No.: B536827

For Research Use Only. Not for human or veterinary therapeutic or diagnostic use.

Introduction

NCO03 is a potent inhibitor of Phosphatidylinositol 4-kinase type Il alpha (P14K2A).[1][2] Its
primary mechanism of action involves the reduction of phosphatidylinositol 4-phosphate (P14P)
levels within the Golgi apparatus and endosomes of cells.[1][3] Due to its role in fundamental
cellular processes, NCO03 is utilized as a research tool in studies concerning cancer, virology,
and neurological diseases.[1][2]

Physicochemical Properties

Property Value Source

CAS Number 568558-66-7 MedchemExpress

In Vitro Experimental Protocols
Cell-Based Assays for PI4P Reduction

This protocol describes the use of NC03 to induce the reduction of PI4P levels in cultured cells,
which can be visualized using fluorescent biosensors.

Materials:

e COS-7 cells (or other suitable cell line)
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PAM-GFP sensor (or other P14P biosensor)

NCO03 compound

Cell culture medium

Transfection reagent

Confocal microscope

Protocol:

o Transfect COS-7 cells with the PAM-GFP sensor for 16—20 hours to allow for expression.
o Culture the transfected cells on a suitable imaging dish.

e Prepare a stock solution of NC03 in an appropriate solvent (e.g., DMSO).

e Immediately before imaging, dilute the NC03 stock solution in cell culture medium to the
desired final concentration (e.g., 10 pM).[3]

e Image the cells using a laser scanning confocal microscope to establish a baseline of GFP
signal at the Golgi and endosomes.

e Add the NC03-containing medium to the cells.

e Acquire images over a time course (e.g., 10 minutes) to observe the reduction in the Golgi
and endosomal GFP signal, which indicates a decrease in PI4P levels.[3]

BRET Assay for Rab7-Associated PI4P

A Bioluminescence Resonance Energy Transfer (BRET) assay can be employed to quantify the
effect of NC03 on PI4P production in specific cellular compartments, such as the Rab7
compartment. In published studies, NC03 has been shown to decrease PI4P production in the
Rab7 compartment by 40-50%.[3]

In Vivo Experimental Considerations
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For animal studies, the dosage of NC03 will need to be determined empirically based on the
specific animal model, route of administration, and desired biological effect. The following table
provides a framework for calculating the required dosage and solution volumes.

Parameter Unit Description

The amount of NC03 per
Dosage mg/kg kilogram of animal body
weight.

The weight of an individual

Animal Weight g )

animal.

The volume of the NC03
Dosing Volume pL solution to be administered to

each animal.

) The total number of animals in
Number of Animals .
the experimental group.

Solution Preparation and Storage

Stock Solution Preparation: For in vitro use, a common stock solution concentration is 10 mM
in DMSO.[1]

Storage of Stock Solutions:
e -80°C for up to 6 months.[1]

e -20°C for up to 1 month.[1]

Signaling Pathway

The following diagram illustrates the inhibitory effect of NC03 on PI14K2A and the subsequent
reduction in PI4P levels in the Golgi and endosomes.
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Caption: Mechanism of NC03 action.

Experimental Workflow

The following diagram outlines a typical workflow for investigating the effects of NC03.
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Caption: In vitro experimental workflow for NC03.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Application Notes and Protocols for NC03 (PI14K2A
Inhibitor)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b536827#nc03-dosage-and-administration-guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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